Cas no 1269991-45-8 ((S)-1-Cyclopentylbutan-1-amine)
1269991-45-8 structure
Product Name:(S)-1-Cyclopentylbutan-1-amine
CAS No:1269991-45-8
MF:C9H19N
MW:141.2538626194
CID:1095455
PubChem ID:60818100
Update Time:2025-04-20
(S)-1-Cyclopentylbutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-Cyclopentylbutan-1-amine
- (1S)-1-Cyclopentyl-1-butanamine
- SB31040
- SB32584
- EN300-252303
- 1269991-45-8
- (S)-1-Cyclopentyl-butylamine
- AKOS010036136
- 1270069-49-2
- 1179866-56-8
- SCHEMBL19578580
- G47624
- Z513797956
- 1-Cyclopentyl-butylamine
- 1-cyclopentylbutan-1-amine
- (R)-1-Cyclopentyl-butylamine
- SB32583
-
- Inchi: 1S/C9H19N/c1-2-5-9(10)8-6-3-4-7-8/h8-9H,2-7,10H2,1H3
- InChI Key: FIFGMKPLENXJCW-UHFFFAOYSA-N
- SMILES: NC(CCC)C1CCCC1
Computed Properties
- Exact Mass: 141.151749610g/mol
- Monoisotopic Mass: 141.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 84.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26Ų
(S)-1-Cyclopentylbutan-1-amine Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
1269991-45-8 ((S)-1-Cyclopentylbutan-1-amine) Related Products
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- 7242-92-4(exo-2-aminonorbornane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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